One of the greatest challenges for our society is to provide powerful electrochemical energy conversion and storage devices. Electrochemical capacitors and lithium-ion batteries are among the most promising candidates in terms of power- and energy-densities. The choice of electrode material is key to improving the performance of these energy conversion devices. Carbon nanotube arrays (CNTAs) and their composites show good capacity, excellent rate performance, and long cycle life when used as electrode materials because they present superior electronic conductivity, high surface area, developed porous structure, and robust properties. This review deals with recent progress in the fabrication, microstructure, and energy storage performance of different CNTA electrodes and their composites in electrochemical capacitors and lithium-ion batteries. In particular, representative examples of our CNTA-based electrodes are highlighted.

We demonstrate a high efficiency perovskite solar cell with a hybrid hole-transporting material-counter electrode based on a thin single-walled carbon nanotube (SWCNT) film and a drop-cast 2,2,7,-7-tetrakis(N,N-di-p-methoxyphenylamine)-9,9′-spirobifluorene (Spiro-OMeTAD) hole-transporting material (HTM). The average efficiency of the solar cells was 13.6%, with the record cell yielding 15.5% efficiency. The efficiency of the reference solar cells with spin-coated Spiro-OMeTAD hole-transporting materials (HTMs) and an evaporated gold counter electrode was 17.7% (record 18.8%), that of the cells with only a SWCNT counter electrode (CE) without additional HTM was 9.1% (record 11%) and that of the cells with gold deposited directly on the perovskite layer was 5% (record 6.3%). Our results show that it is possible to manufacture high efficiency perovskite solar cells with thin film (thickness less than 1 μm) completely carbon-based HTM-CEs using industrially upscalable manufacturing methods, such as press-transferred CEs and drop-cast HTMs.

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A graphical abstract is available for this content

A mesoporous ZnS shell is in situ grown on a CdS core through a one-pot surfactant-free hydrothermal route. Due to the mesoporous ZnS shell and the unique spatial distribution of the photoexcited charge carriers in the CdS–ZnS core–shell particles, the hydrogen evolution rate over CdS–ZnS is 169 and 56 times higher than that of ZnS and CdS under visible light, respectively. Moreover, the core–shell particles show excellent photocatalytic stability over 60 h.

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Formic acid is a promising compound with regard to hydrogen storage and generation, as it can be formed via the hydrogenation of CO2 and decomposed to form H2 and CO2. The electrochemistry of formic acid, aqueous solutions of ammonium formate, and ammonium formate/formic acid eutectic mixtures (1.0 : 1.25 mol/mol, respectively) have been investigated. The electrocatalytic oxidation of formic acid was observed in the eutectic mixtures, and bulk electrolysis at platinum electrodes demonstrated electrolysis of the formic acid to form H2 and CO2.

Building large solar power plants requires significant long-term investment so understanding impacts from climate change will aid financial planning, technology selection, and energy output projections. In this article we examine how projected changes in temperature and insolation over the 21st century will affect photovoltaic (PV) and concentrated solar power (CSP) output. Projected climate data was obtained from the coupled ocean-atmosphere climate models HadGEM1 and HadCM3 under the IPCC SRES A1B scenario which describes a future world of rapid economic growth with a balanced use of renewable and fossil fuel power generation. Our calculations indicate that under this scenario PV output from 2010 to 2080 is likely to increase by a few percent in Europe and China, see little change in Algeria and Australia, and decrease by a few percent in western USA and Saudi Arabia. CSP output is likely to increase by more than 10% in Europe, increase by several percent in China and a few percent in Algeria and Australia, and decrease by a few percent in western USA and Saudi Arabia. The results are robust to uncertainty in projected temperature change. A qualitative analysis of uncertainty in projected insolation change suggests strongest confidence in the results for Europe and least confidence in the results for western USA. Changes in PV and CSP output are further studied by calculating fractional contributions from changes in temperature and insolation. For PV there is considerable variation in contribution depending on location. For CSP the contribution from changes in insolation is always dominant.

Black silicon (BSi) represents a very active research area in renewable energy materials. The rise of BSi as a focus of study for its fundamental properties and potentially lucrative practical applications is shown by several recent results ranging from solar cells and light-emitting devices to antibacterial coatings and gas-sensors. In this paper, the common BSi fabrication techniques are first reviewed, including electrochemical HF etching, stain etching, metal-assisted chemical etching, reactive ion etching, laser irradiation and the molten salt Fray-Farthing-Chen-Cambridge (FFC-Cambridge) process. The utilization of BSi as an anti-reflection coating in solar cells is then critically examined and appraised, based upon strategies towards higher efficiency renewable solar energy modules. Methods of incorporating BSi in advanced solar cell architectures and the production of ultra-thin and flexible BSi wafers are also surveyed. Particular attention is given to routes leading to passivated BSi surfaces, which are essential for improving the electrical properties of any devices incorporating BSi, with a special focus on atomic layer deposition of Al2O3. Finally, three potential research directions worth exploring for practical solar cell applications are highlighted, namely, encapsulation effects, the development of micro-nano dual-scale BSi, and the incorporation of BSi into thin solar cells. It is intended that this paper will serve as a useful introduction to this novel material and its properties, and provide a general overview of recent progress in research currently being undertaken for renewable energy applications.

Metallic Li is currently the most promising anode material for use in next-generation batteries in the pursuit of higher energy densities. However, its uncontrollable electro-deposition can result in unstable breakage of the solid electrolyte interphase (SEI) and severe dendrite growth, hindering the commercialization of Li metal batteries (LMBs). Here, a strategy for non-expendable fluid interface modification is proposed by interposing a C–F-rich oil drop (perfluoropolyether, PFPE) with a low surface energy to address the deformation of the Li anode. Different from usual additives, which disperse in the electrolyte and are sacrificed during cycling, this laminated oil drop can endurably protect the Li anode from a side reaction with the electrolyte and mitigate Li-salt consumption. Its high fluidity and inertness enable the ‘dynamic’ healing of ‘hot-spots’ without the compromise of Li+ permeability and Li nucleation kinetics. The PFPE moieties close to the Li skin trigger the interface enrichment of the C–F and Li–F components to reinforce the robustness of the SEI and the compactness of the Li plating (from mosaic-tile-like packing to a dense interconnected network). This strategy endows LiNi0.8Mn0.1Co0.1O2/Li full cells with an ultralong cycling life (over 700 cycles) and an ultrahigh rate endurance (up to 10C). This study provides a novel route to high-performance LMBs based on immiscible liquid interlayers as a permanent modulator.